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Compound of Interest

Compound Name: G-744

Cat. No.: B607584

This technical guide provides a comprehensive overview of the phase diagram of carbon
dioxide (CO2), intended for researchers, scientists, and professionals in drug development. The
document details the various phases of COz, the transitions between them, and the
experimental methodologies used to characterize these phenomena. All quantitative data is
presented in clearly structured tables, and key relationships are visualized using diagrams
generated with Graphviz.

Introduction to the Phase Diagram of Carbon
Dioxide

The phase diagram of carbon dioxide is a graphical representation of the physical states of
CO:2 under different conditions of temperature and pressure. It is a fundamental tool in
materials science, chemistry, and chemical engineering, providing critical insights into the
behavior of this ubiquitous compound. Unlike water, the phase diagram of carbon dioxide has a
triple point that occurs at a pressure significantly above standard atmospheric pressure. This
means that at 1 atmosphere, solid CO2 (dry ice) will sublime directly into the gaseous phase

upon heating, without passing through a liquid state.[1] Liquid carbon dioxide can only be
observed at pressures above 5.11 atmospheres.[1]

The key features of the CO:2 phase diagram include the solid, liquid, and gaseous phases, as
well as a supercritical fluid state that exists at temperatures and pressures above the critical
point. The lines on the phase diagram represent the conditions where two phases are in

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b607584?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Carbon_dioxide
https://en.wikipedia.org/wiki/Carbon_dioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

equilibrium: the sublimation curve (solid-gas), the melting curve (solid-liquid), and the
vaporization curve (liquid-gas).

Quantitative Data of Phase Transitions

The precise determination of the phase boundaries of carbon dioxide is crucial for its
application in various industrial and scientific processes. The following tables summarize the
key quantitative data for the phase diagram of CO..

Triple and Critical Points

The triple point is the specific temperature and pressure at which the solid, liquid, and gaseous
phases of a substance can coexist in thermodynamic equilibrium. The critical point is the
temperature and pressure above which a distinct liquid and gas phase do not exist. At this
point, the substance enters a supercritical fluid state.

Temperature Temperature Pressure

Feature . Pressure (atm)
(K) (°C) (MPa)

Triple Point 216.592 -56.558 0.51795 5.11177

Critical Point 304.128 30.978 7.3773 72.808

Data sourced from Wikipedia.[1]

Sublimation Curve Data

At pressures below the triple point, solid carbon dioxide sublimes directly to a gas. The
sublimation point at standard atmospheric pressure (1 atm) is a commonly cited property. The
table below provides vapor pressure data for solid CO:z at different temperatures.

Temperature (K) Temperature (°C) Pressure (kPa)
194.65 -78.5 101.325
216.58 -56.57 518.5
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Note: The first data point represents the normal sublimation point. The second data point is the
triple point, which is the terminus of the sublimation curve.

Vaporization Curve Data

The vaporization curve outlines the conditions under which liquid and gaseous carbon dioxide
are in equilibrium. This curve starts at the triple point and ends at the critical point.

Temperature (°C) Pressure (atm) Pressure (kPa)
-56.6 511 518
-50 6.7 680
-40 9.7 980
-30 13.6 1380
-20 18.8 1910
-10 255 2580
0 34.0 3440
10 44.4 4500
20 56.5 5730
30 71.2 7210
31.0 72.8 7380

Table data obtained from the CRC Handbook of Chemistry and Physics, 44th ed.[2]

Melting Curve Data

The melting curve represents the conditions for equilibrium between solid and liquid carbon
dioxide. It extends upwards from the triple point to very high pressures. The following data is
derived from the work of Giordano, Datchi, and Dewaele (2006), who determined the melting
curve at high pressures.
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Temperature (K) Pressure (GPa)
300 0.55

400 2.0

500 4.0

600 6.5

700 8.9

800 11.1

Data extracted from graphical representation in Giordano, V. M., Datchi, F., & Dewaele, A.
(2006). Melting curve and fluid equation of state of carbon dioxide at high pressure and high
temperature. The Journal of Chemical Physics, 125(5), 054504.

Experimental Protocols for Phase Diagram
Determination

The characterization of the CO2 phase diagram relies on a variety of experimental techniques
capable of operating under a wide range of temperatures and pressures. The following sections
detail the methodologies for three key experimental approaches.

High-Pressure Differential Scanning Calorimetry (DSC)

High-Pressure Differential Scanning Calorimetry (HP-DSC) is a thermoanalytical technique
used to measure the difference in the amount of heat required to increase the temperature of a
sample and a reference as a function of temperature. This method is highly effective for
detecting phase transitions that involve a change in enthalpy, such as melting, boiling, and
sublimation.

Methodology:

o Sample Preparation: A small, precisely weighed sample of pure carbon dioxide (typically in
solid form, as dry ice) is hermetically sealed in a high-pressure DSC pan. An empty, sealed
pan is used as a reference.
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 Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is
then pressurized with an inert gas (e.g., helium or nitrogen) to the desired starting pressure.

o Temperature Program: A controlled temperature program is initiated. For determining the
melting and boiling points at a given pressure, the sample is typically heated at a constant
rate (e.g., 5-10 K/min). To determine the sublimation point, the solid sample is heated under
a pressure below the triple point.

o Data Acquisition: The heat flow to the sample is continuously monitored as a function of
temperature. An endothermic peak in the heat flow signal indicates a phase transition (e.g.,
melting or boiling). The onset temperature of the peak is taken as the transition temperature.

e Pressure Increments: The experiment is repeated at various pressures to map out the phase
boundaries. The pressure is incrementally increased, and a new temperature scan is
performed at each pressure point.

o Data Analysis: The transition temperatures are plotted against the corresponding pressures
to construct the phase diagram.

Visual Observation in a High-Pressure Optical Cell

Direct visual observation of phase transitions can be achieved using a high-pressure optical
cell, such as a diamond anvil cell (DAC) or a sapphire anvil cell. These devices allow for the
sample to be subjected to extreme pressures while being observed through transparent anvils.

Methodology:

o Sample Loading: A small amount of liquid or solid carbon dioxide is loaded into the sample
chamber of the high-pressure cell. A ruby chip is often included as a pressure calibrant.

o Pressurization and Temperature Control: The pressure is gradually increased by
mechanically driving the anvils together. The temperature of the cell can be controlled using
an external heater or cryostat.

e Visual Observation: The sample is observed through a microscope as the pressure and
temperature are varied. The phase transitions are identified by distinct changes in the
sample's appearance:
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o Melting: The appearance of a liquid phase in coexistence with the solid.

o Boiling/Condensation: The formation of bubbles in the liquid or droplets from the gas
phase.

o Sublimation/Deposition: The direct disappearance of the solid into the gas phase or the
formation of solid crystals from the gas.

o Pressure and Temperature Measurement: The pressure is determined in situ by measuring
the fluorescence spectrum of the ruby calibrant. The temperature is measured using a
thermocouple attached to the cell.

o Mapping the Phase Boundaries: The pressure and temperature are systematically varied to
find the points at which two phases coexist in equilibrium. These points are then plotted to
delineate the phase boundaries.

In-Situ Raman Spectroscopy

Raman spectroscopy is a powerful technique for identifying the different phases of carbon
dioxide based on their unique vibrational modes. The Raman spectrum of COz exhibits distinct
features for the solid, liquid, gaseous, and supercritical phases, allowing for in-situ phase
identification under high pressure and variable temperature.

Methodology:

o Experimental Setup: A high-pressure cell with optical access is used to contain the CO:z
sample. A laser beam is focused on the sample, and the scattered light is collected and
analyzed by a Raman spectrometer.

o Sample Preparation: The high-pressure cell is loaded with pure carbon dioxide.

o Data Acquisition: Raman spectra are collected at various points of temperature and
pressure. Key spectral features of CO2 are monitored:

o Fermi Dyad: The two prominent peaks in the Raman spectrum of COz2 resulting from Fermi
resonance between the symmetric stretching mode and an overtone of the bending mode.
The position and splitting of these peaks are sensitive to the phase of the COz. In the gas
phase, these peaks are sharp and well-defined. In the liquid and supercritical phases, they
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broaden and may shift in frequency. In the solid phase, the peaks become sharper again,
and additional lattice modes may appear at low frequencies.

o Lattice Modes: In the solid phase, low-frequency Raman peaks corresponding to the
lattice vibrations (phonons) of the crystal structure are observed. The presence of these
peaks is a clear indicator of the solid phase.

o Phase Identification: By analyzing the changes in the Raman spectrum, the phase of the
carbon dioxide can be determined at each pressure and temperature condition. For example,
the disappearance of lattice modes upon heating at a constant pressure would indicate
melting or sublimation. A significant broadening and shifting of the Fermi dyad peaks can
signal the transition to the supercritical state.

e Phase Diagram Construction: The pressure and temperature conditions at which spectral
changes indicative of a phase transition occur are recorded. These points are then plotted to
construct the phase diagram.

Visualizing the Phase Diagram of Carbon Dioxide

The following diagram provides a schematic representation of the phase diagram of carbon
dioxide, highlighting the key phases and transition boundaries.
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Phase Diagram of Carbon Dioxide
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A simplified phase diagram of carbon dioxide.

This guide provides a foundational understanding of the phase diagram of carbon dioxide,
supported by quantitative data and detailed experimental methodologies. This information is
essential for professionals working in fields where the physical properties and phase behavior
of COz2 are of critical importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b607584?utm_src=pdf-body-img
https://www.benchchem.com/product/b607584?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Carbon dioxide - Wikipedia [en.wikipedia.org]
o 2. Carbon dioxide (data page) - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Phase Diagram of
Carbon Dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607584#understanding-the-phase-diagram-of-
carbon-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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